Cas no 674799-04-3 (Cyclopentanol, 2-ethyl-3-(phenylmethyl)-, (1R,2R,3S)-rel- (9CI))

• Product name: Cyclopentanol, 2-ethyl-3-(phenylmethyl)-, (1R,2R,3S)-rel- (9CI)
• CAS No: 674799-04-3
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 966103

Cyclopentanol, 2-ethyl-3-(phenylmethyl)-, (1R,2R,3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-ethyl-3-(phenylmethyl)-, (1R,2R,3S)-rel- (9CI)
• Cyclopentanol, 2-ethyl-3-(phenylmethyl)-, (1R,2R,3S)-rel-

• Inchi： 1S/C14H20O/c1-2-13-12(8-9-14(13)15)10-11-6-4-3-5-7-11/h3-7,12-15H,2,8-10H2,1H3/t12-,13+,14+/m0/s1
• InChI Key： DKCWGZZWIRGGGM-BFHYXJOUSA-N
• SMILES： [C@@H]1(O)CC[C@@H](CC2=CC=CC=C2)[C@H]1CC

Computed Properties

• Exact Mass: 204.151
• Monoisotopic Mass: 204.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2